2,2-Difluoroethanesulfonyl chloride
Overview
Description
2,2-Difluoroethanesulfonyl chloride is a chemical compound with the molecular formula C2H3ClF2O2S . It has a molecular weight of 164.56 . It is a liquid at room temperature .
Synthesis Analysis
The synthesis of 2,2-Difluoroethanesulfonyl chloride involves several steps . One method involves the reaction of 2-bromo-1,1-difluoroethane with potassium thioacetate in DMF, followed by the addition of chlorine gas . The resulting intermediate is then treated with ammonia to yield 2,2-difluoroethanesulfonamide .Molecular Structure Analysis
The molecular structure of 2,2-Difluoroethanesulfonyl chloride consists of two carbon atoms, three hydrogen atoms, one chlorine atom, two fluorine atoms, two oxygen atoms, and one sulfur atom .Physical And Chemical Properties Analysis
2,2-Difluoroethanesulfonyl chloride is a liquid at room temperature . It has a molecular weight of 164.56 .Scientific Research Applications
2,2-Difluoroethanesulfonyl Chloride: A Comprehensive Analysis
Inhibitors for Hepatitis C Virus: One of the known applications of 2,2-Difluoroethanesulfonyl Chloride is in the synthesis of cyclopropyl-fused indolobenzazepine compounds. These compounds act as inhibitors for the hepatitis C virus non-structural protein type 5B (HCV NS5B), which is crucial for the viral replication process .
Safety and Hazards
properties
IUPAC Name |
2,2-difluoroethanesulfonyl chloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H3ClF2O2S/c3-8(6,7)1-2(4)5/h2H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WTNIHKYYNJGJRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(F)F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C2H3ClF2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801292547 |
Source
|
| Record name | 2,2-Difluoroethanesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801292547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1033906-60-3 |
Source
|
| Record name | 2,2-Difluoroethanesulfonyl chloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1033906-60-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,2-Difluoroethanesulfonyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID801292547 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,2-difluoroethane-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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